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Compound of Interest

Compound Name:
Tert-butyl 2-(4-

aminophenyl)acetate

Cat. No.: B070534 Get Quote

An In-depth Technical Guide to Tert-butyl 2-(4-aminophenyl)acetate

This technical guide provides a comprehensive overview of the chemical properties of tert-
butyl 2-(4-aminophenyl)acetate, a compound of interest for researchers, scientists, and

professionals in drug development. This document summarizes its core molecular data and

outlines its relevance in synthetic chemistry.

Core Molecular Data
Tert-butyl 2-(4-aminophenyl)acetate is a chemical compound with the molecular formula

C12H17NO2.[1][2] Its molecular weight is approximately 207.27 g/mol .[2][3][4] The compound

is also known by other names, including tert-butyl (4-aminophenyl)acetate.

A summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Source

Molecular Formula C12H17NO2 [1][2][5]

Molecular Weight 207.27 g/mol [2][3][4]

CAS Number 174579-31-8 [1][2][3]

Physical Form Solid / Powder

Melting Point 30-32 °C

Boiling Point 310.6 °C at 760 mmHg

Applications in Research and Development
Tert-butyl 2-(4-aminophenyl)acetate serves as a valuable intermediate in the synthesis of

more complex molecules. Notably, it is utilized as a PROTAC (Proteolysis Targeting Chimera)

linker.[2] PROTACs are bifunctional molecules that bring a target protein and an E3 ubiquitin

ligase into proximity, leading to the degradation of the target protein.[2] The unique structure of

tert-butyl 2-(4-aminophenyl)acetate makes it suitable for connecting the two active ends of a

PROTAC.

Additionally, this compound is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). For instance, it is a critical component in the synthesis of

Niraparib, a medication used for the treatment of certain types of cancer.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of tert-butyl 2-(4-
aminophenyl)acetate were not found in the provided search results, a general approach can

be inferred from standard organic chemistry practices. The synthesis would likely involve the

esterification of 4-aminophenylacetic acid with tert-butanol or the reduction of a nitro-

substituted precursor.

A generalized workflow for the characterization of a synthesized chemical compound like tert-
butyl 2-(4-aminophenyl)acetate is outlined below.
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Caption: General workflow for the synthesis and characterization of a chemical compound.

Logical Relationships in Compound Utilization
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The primary role of tert-butyl 2-(4-aminophenyl)acetate is as a building block in more

complex synthetic pathways, particularly in drug development. Its utility is logically connected to

the final application of the molecule it helps to create.

Tert-butyl
2-(4-aminophenyl)acetate

Linker for PROTACs

Intermediate for APIs
(e.g., Niraparib)

Targeted Protein Degradation

Therapeutic Agent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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